[3,3'-Bipyridine]-6,6'-diamine

• IUPAC Name: 5-(6-aminopyridin-3-yl)pyridin-2-amine
• InChI: InChI=1S/C10H10N4/c11-9-3-1-7(5-13-9)8-2-4-10(12)14-6-8/h1-6H,(H2,11,13)(H2,12,14)
• InChI Key: VPPPMFUBSHSHJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C2=CN=C(C=C2)N)N
• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol

Description

[3,3'-Bipyridine]-6,6'-diamine is a useful research compound. Its molecular formula is C10H10N4 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Ligands and Complexes : [3,3'-Bipyridine]-6,6'-diamine derivatives have been used in synthesizing potentially hexadentate ligands, which are crucial in the formation of coordination complexes with metals like cobalt (Baird, Black, & Blackman, 2007).

• Intramolecular Hydrogen Bonding : Studies on acylated [3,3'-Bipyridine]-6,6'-diamines show strong intramolecular hydrogen bonding, which is crucial in understanding molecular structures and interactions (Palmans, Vekemans, & Meijer, 2010).

• Polyimides and Copolyimides : The synthesis of new thermally stable polyimides and copolyimides using this compound derivatives has been explored, highlighting their potential in material science and engineering (Koohmareh & Mohammadifard, 2011).

• Photolabile Caging Groups for Amines : Ruthenium bis(bipyridine) complexes with this compound derivatives have been developed as photolabile caging groups, which are significant in the field of biochemistry and pharmacology for controlled release of biologically active molecules (Zayat, Salierno, & Etchenique, 2006).